Cas no 2091222-56-7 (2,3-Dibromo-6-methoxybenZoic acid)

• Product Name: 2,3-Dibromo-6-methoxybenZoic acid
• CAS No: 2091222-56-7
• MF: C₈H₆Br₂O₃
• MW: 309.939441204071
• CID: 6794213
• PubChem ID: 131347912
• Update Time: 2025-06-21

2,3-Dibromo-6-methoxybenZoic acid Chemical and Physical Properties

Names and Identifiers

• 2091222-56-7
• 2,3-Dibromo-6-methoxybenZoic acid
• MFCD34826756

• Inchi： 1S/C8H6Br2O3/c1-13-5-3-2-4(9)7(10)6(5)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： VCZCFMXPCKCNDO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1C(=O)O)OC)Br

Computed Properties

• Exact Mass: 309.86632g/mol
• Monoisotopic Mass: 307.86837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,3-Dibromo-6-methoxybenZoic acid

2,3-Dibromo-6-methoxybenzoic Acid (CAS No. 2091222-56-7): An Overview of Its Properties and Applications

2,3-Dibromo-6-methoxybenzoic acid (CAS No. 2091222-56-7) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This article provides a comprehensive overview of its chemical properties, synthesis methods, and potential applications, drawing on the latest research findings to offer a detailed and up-to-date perspective.

Chemical Structure and Properties

2,3-Dibromo-6-methoxybenzoic acid is a substituted benzoic acid with a unique molecular structure. The compound features a benzene ring with two bromine atoms at the 2 and 3 positions and a methoxy group at the 6 position. The presence of these functional groups imparts specific chemical and physical properties to the molecule. The bromine atoms are known for their electron-withdrawing effects, which can influence the reactivity and stability of the compound. The methoxy group, on the other hand, adds polarity and can affect solubility and intermolecular interactions.

The molecular formula of 2,3-dibromo-6-methoxybenzoic acid is C₈H₅Br₂O₃, with a molecular weight of approximately 311.84 g/mol. It is typically found as a white crystalline solid at room temperature and has a melting point in the range of 180-185°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

Synthesis Methods

The synthesis of 2,3-dibromo-6-methoxybenzoic acid can be achieved through various routes, each with its own advantages and challenges. One common method involves the bromination of 6-methoxybenzoic acid followed by further bromination at the 3-position. This can be accomplished using bromine or N-bromosuccinimide (NBS) as the brominating agent in an appropriate solvent such as acetic acid or dichloromethane.

An alternative approach involves the direct bromination of 3-bromo-6-methoxybenzoic acid using bromine or NBS under controlled conditions. This method offers better control over the regioselectivity of the bromination reaction, ensuring that both bromine atoms are introduced at the desired positions on the benzene ring.

Analytical Techniques

The characterization of 2,3-dibromo-6-methoxybenzoic acid typically involves a combination of spectroscopic techniques to confirm its structure and purity. Nuclear magnetic resonance (NMR) spectroscopy is widely used to determine the positions of functional groups and to verify the presence of all atoms in the molecule. Mass spectrometry (MS) provides information about the molecular weight and can help identify any impurities or by-products present in the sample.

Infrared (IR) spectroscopy is useful for identifying characteristic functional groups such as carboxylic acids and methoxy groups. Ultraviolet-visible (UV-Vis) spectroscopy can also be employed to study the electronic transitions within the molecule, which can provide insights into its electronic structure and potential photophysical properties.

Potential Applications

2,3-Dibromo-6-methoxybenzoic acid has shown promise in several areas due to its unique chemical properties. In pharmaceutical research, it has been investigated for its potential as an intermediate in the synthesis of novel drugs. The presence of multiple functional groups makes it an attractive starting material for derivatization reactions that can lead to compounds with diverse biological activities.

In materials science, 2,3-dibromo-6-methoxybenzoic acid has been explored for its potential use in organic electronics and optoelectronic devices. Its high electron affinity due to the bromine atoms can make it suitable for applications in organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs). Recent studies have demonstrated that derivatives of this compound can exhibit improved charge transport properties when incorporated into device architectures.

Current Research Trends

The latest research on 2,3-dibromo-6-methoxybenzoic acid has focused on expanding its synthetic utility and exploring new applications. For instance, researchers have developed novel catalytic systems that enable more efficient and selective bromination reactions, reducing side products and improving overall yields. These advancements have significant implications for large-scale production processes in both academic and industrial settings.

In addition to synthetic improvements, there is growing interest in understanding the biological activity of derivatives derived from 2,3-dibromo-6-methoxybenzoic acid. Studies have shown that certain derivatives exhibit potent anti-inflammatory and anticancer properties, making them promising candidates for drug development. Ongoing research aims to optimize these derivatives through structure-activity relationship (SAR) studies to enhance their therapeutic potential while minimizing side effects.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While specific safety data sheets (SDS) should always be consulted for detailed information, it is generally advisable to handle 2,3-dibromo-6-methoxybenzoic acid with appropriate personal protective equipment (PPE), including gloves, goggles, and lab coats. Proper ventilation should be ensured when working with this compound to minimize exposure risks.

In summary, 2,3-dibromo-6-methoxybenzoic acid (CAS No. 2091222-56-7) is a versatile compound with a wide range of potential applications in pharmaceutical research and materials science. Its unique chemical structure makes it an attractive starting material for various synthetic routes and derivatization reactions. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in future developments across multiple scientific disciplines.